![molecular formula C15H12F3NO2S B4993181 N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide](/img/structure/B4993181.png)
N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide
Overview
Description
N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide is a chemical compound that has been the subject of scientific research due to its potential use as a therapeutic agent. This compound is also known as DFP-10825 and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide is not fully understood. However, it has been shown to inhibit the activity of enzymes involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has also been shown to have effects on the central nervous system, including potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide in lab experiments is its potential as a therapeutic agent in various diseases. However, its exact mechanism of action is not fully understood, and further research is needed to determine its efficacy and potential side effects.
Future Directions
1. Further studies are needed to determine the exact mechanism of action of N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide.
2. Studies should be conducted to determine the potential side effects of using this compound as a therapeutic agent.
3. Research should be conducted to determine the efficacy of this compound in treating various diseases.
4. Studies should be conducted to determine the potential use of this compound in other fields, such as agriculture or environmental science.
Synthesis Methods
The synthesis of N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide involves the reaction of 4-(difluoromethoxy)aniline with 4-fluorothiophenol in the presence of a palladium catalyst. The resulting compound is then reacted with acetic anhydride to yield the final product.
Scientific Research Applications
N-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)thio]acetamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer and inflammation. It has also been studied for its effects on the central nervous system and as a potential treatment for neurological disorders.
properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-2-(4-fluorophenyl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F3NO2S/c16-10-1-7-13(8-2-10)22-9-14(20)19-11-3-5-12(6-4-11)21-15(17)18/h1-8,15H,9H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWFDJTXVZXKNJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CSC2=CC=C(C=C2)F)OC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F3NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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